Cas no 98598-79-9 (2,3-Bis-(palmitoyloxy)-2-propyl-N-palmitoyl-cysteinylserine)

• Product Name: 2,3-Bis-(palmitoyloxy)-2-propyl-N-palmitoyl-cysteinylserine
• CAS No: 98598-79-9
• MF: C₅₇H₁₀₈N₂O₉S
• MW: 997.540437698364
• CID: 808836
• Update Time: 2023-08-03

2,3-Bis-(palmitoyloxy)-2-propyl-N-palmitoyl-cysteinylserine Chemical and Physical Properties

Names and Identifiers

• L-Serine,S-[2,3-bis[(1-oxohexadecyl)oxy]propyl]-N-(1-oxohexadecyl)-L-cysteinyl-
• 2,3-bis-(palmitoyloxy)-2-propyl-N-palmitoyl-cysteinylserine
• P3CS
• Tripam-cys-ser
• Pam3Cys-ser
• Palmitoyl(3)-cysteinyl-serine
• 2,3-Di-(palmitoyloxy)-2-propyl-N-palmitoyl-cysteinyl-serine
• L-Serine, N-(S-(2,3-bis((1-oxohexadecyl)oxy)propyl)-N-(1-oxohexadecyl)-L-cysteinyl)-
• N-Palmitoyl-S-(2,3-bis(palmitoyl- oxy)-(2RS)-propyl)-(R)-cysteinyl-(S)-serin
• N-(3-{[2,3-Bis(hexadecanoyloxy)propyl]sulfanyl}-1-hydroxy-2-[(1-hydroxyhexadecylidene)amino]propylidene)serine
• 2,3-Bis-(palmitoyloxy)-2-propyl-N-palmitoyl-cysteinylserine

• Inchi： 1S/C57H108N2O9S/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-53(61)58-52(56(64)59-51(46-60)57(65)66)49-69-48-50(68-55(63)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)47-67-54(62)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h50-52,60H,4-49H2,1-3H3,(H,58,61)(H,59,64)(H,65,66)/t50?,51-,52-/m0/s1
• InChI Key： DEXMLDCINRCPNE-VHJYOLMMSA-N
• SMILES： S(C[C@@H](C(N[C@H](C(=O)O)CO)=O)NC(CCCCCCCCCCCCCCC)=O)CC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 69
• Rotatable Bond Count: 56
• Complexity: 1210
• Topological Polar Surface Area: 194